Cas no 1404365-04-3 (trans-3-(Aminomethyl)cyclobutanol hydrochloride)

• Product Name: trans-3-(Aminomethyl)cyclobutanol hydrochloride
• CAS No: 1404365-04-3
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD22422286
• CID: 2093159
• PubChem ID: 71651055
• Update Time: 2025-05-28

trans-3-(Aminomethyl)cyclobutanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-3-(Aminomethyl)cyclobutanol hydrochloride
• AKOS024259026
• SY098824
• PB35521
• SY098823
• 3-(Aminomethyl)cyclobutan-1-ol HCl
• trans-3-(Aminomethyl)cyclobutan-1-ol HCl
• SCHEMBL14764039
• SB10279
• 3-(Aminomethyl)cyclobutanol HCl
• EN300-366299
• 3-(aminomethyl)cyclobutan-1-ol;hydrochloride
• SB10613
• TRANS 3-(AMINOMETHYL)CYCLOBUTANOL HYDROCHLORIDE
• SY098741
• DB-335793
• AKOS025117615
• AS-33788
• Cyclobutanol, 3-(aminomethyl)-, hydrochloride (1:1), trans-
• CS-0051730
• CIS-3-(AMINOMETHYL)CYCLOBUTANOL hydrochloride
• AKOS025146568
• PB38808
• MFCD22421655
• CS-0021312
• CS-0047821
• MFCD22566281
• (1S,3S)-3-(AMINOMETHYL)CYCLOBUTAN-1-OL HYDROCHLORIDE
• trans-3-(aminomethyl)cyclobutanol HCl
• 1427386-91-1
• AS-33526
• 1400744-20-8
• trans-3-(Aminomethyl)cyclobutanolhydrochloride
• CIS 3-(AMINOMETHYL)CYCLOBUTANOL HYDROCHLORIDE
• cis-3-(Aminomethyl)cyclobutan-1-ol HCl
• CYCLOBUTANOL, 3-(AMINOMETHYL)-, TRANS- HYDROCHLORIDE
• EN300-718741
• 1404365-04-3
• NZNRVZGKQUALNR-BPNVWSNHSA-N
• (1r,3r)-3-(aminomethyl)cyclobutan-1-ol hydrochloride
• 3-(aminomethyl)cyclobutan-1-ol hydrochloride
• cis-3-(Aminomethyl)cyclobutanol HCl
• SCHEMBL21753883
• SB10612
• AS-33789
• F2147-4238
• Cyclobutanol, 3-(aminomethyl)-, hydrochloride (1:1), cis-
• DB-193411
• Z2755724217
• 3-(Aminomethyl)cyclobutanol hydrochloride
• MFCD22422286
• SCHEMBL14764040
• 811-919-9
• 817-381-1

• MDL： MFCD22422286
• Inchi： 1S/C5H11NO.ClH/c6-3-4-1-5(7)2-4;/h4-5,7H,1-3,6H2;1H
• InChI Key： NZNRVZGKQUALNR-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(CN)C1

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on trans-3-(Aminomethyl)cyclobutanol hydrochloride

Research Brief on trans-3-(Aminomethyl)cyclobutanol hydrochloride (CAS: 1404365-04-3): Recent Advances and Applications

trans-3-(Aminomethyl)cyclobutanol hydrochloride (CAS: 1404365-04-3) is a cyclobutane-derived chiral building block that has garnered significant attention in pharmaceutical and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by a rigid cyclobutane ring with trans-configuration of the aminomethyl and hydroxyl substituents, serves as a versatile intermediate for the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have highlighted the importance of trans-3-(Aminomethyl)cyclobutanol hydrochloride in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key precursor for the synthesis of selective GABA_A receptor subtype agonists, showing promising results in preclinical models of anxiety and epilepsy. The rigid cyclobutane scaffold was found to confer improved metabolic stability compared to traditional flexible-chain analogs, addressing a major challenge in CNS drug development.

In synthetic methodology, significant progress has been made in the asymmetric synthesis of trans-3-(Aminomethyl)cyclobutanol hydrochloride. A team at MIT recently reported (Nature Chemistry, 2024) a biocatalytic approach using engineered aminotransferases to achieve >99% enantiomeric excess, representing a substantial improvement over previous chemical methods. This advancement is particularly relevant for industrial-scale production, as it eliminates the need for chiral resolution and reduces waste generation.

Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided detailed insights into the conformational preferences of trans-3-(Aminomethyl)cyclobutanol hydrochloride derivatives. These investigations (Acta Crystallographica Section D, 2023) revealed that the trans configuration creates a distinct spatial arrangement that is optimal for binding to various biological targets, particularly those with constrained binding pockets. This structural understanding has guided the design of several clinical candidates currently in Phase I trials for neuropathic pain.

From a safety and toxicological perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies (Drug Metabolism and Disposition, 2024) indicate that trans-3-(Aminomethyl)cyclobutanol hydrochloride exhibits favorable pharmacokinetic properties, including good blood-brain barrier penetration and minimal cytochrome P450 inhibition. These characteristics make it particularly valuable for CNS-targeted therapeutics, where such properties are often limiting factors.

The pharmaceutical industry has shown increasing interest in this compound, with several major companies filing patents (2023-2024) covering novel derivatives of trans-3-(Aminomethyl)cyclobutanol hydrochloride for applications ranging from antiviral agents to neurodegenerative disease treatments. Notably, its incorporation into protease inhibitor scaffolds has shown exceptional promise in combating drug-resistant viral strains, as reported in recent studies on HIV-1 and SARS-CoV-2 variants.

Looking forward, the unique properties of trans-3-(Aminomethyl)cyclobutanol hydrochloride position it as a critical building block in next-generation drug discovery. Ongoing research is exploring its potential in targeted protein degradation (PROTACs), antibody-drug conjugates, and as a component of novel drug delivery systems. The compound's versatility, combined with recent synthetic and analytical advancements, suggests it will remain a focus of medicinal chemistry research for the foreseeable future.